Cas no 46729-07-1 (2-Propenoic acid,2-methyl-, 4-(1,1-dimethylethyl)cyclohexyl ester)

2-Propenoic acid,2-methyl-, 4-(1,1-dimethylethyl)cyclohexyl ester structure
46729-07-1 structure
Product Name:2-Propenoic acid,2-methyl-, 4-(1,1-dimethylethyl)cyclohexyl ester
CAS No:46729-07-1
MF:C14H24O2
MW:224.339164733887
CID:331788
PubChem ID:170769
Update Time:2025-04-19

2-Propenoic acid,2-methyl-, 4-(1,1-dimethylethyl)cyclohexyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,2-methyl-, 4-(1,1-dimethylethyl)cyclohexyl ester
    • (4-tert-butylcyclohexyl) 2-methylprop-2-enoate
    • 4-t-Butylcyclohexyl methacrylate
    • 4-(1,1-Dimethylethyl)cyclohexyl methacrylate
    • 4-(tert-Butyl)cyclohexyl methacrylate
    • 4-tert-Butylcyclohexyl methacrylate
    • 2-Propenoic acid, 2-methyl-, 4-(1,1-dimethylethyl)cyclohexyl ester
    • EINECS 256-277-5
    • (1s,4s)-4-tert-butylcyclohexyl 2-methylprop-2-enoate
    • Methacrylic acid 4alpha-tert-butylcyclohexane-1alpha-yl ester
    • SCHEMBL22799034
    • NS00019672
    • Methacrylic acid 4alpha-tert-butylcyclohexane-1beta-yl ester
    • SCHEMBL439526
    • 131809-29-5
    • (1r,4r)-4-tert-butylcyclohexyl 2-methylprop-2-enoate
    • trans-p-tert-butylcyclohexyl methacrylate
    • 131809-30-8
    • 4-TERT-BUTYLCYCLOHEXYL 2-METHYLPROP-2-ENOATE
    • 46729-07-1
    • AKOS025296160
    • DTXSID1068481
    • 2-propenoic acid, 2-methyl-,4-(1,1-dimethylethyl)cyclohexyl ester
    • 2-Propenoic acid,2-methyl-,4-(1,1-dimethylethyl)cyclohexyl ester
    • Inchi: 1S/C14H24O2/c1-10(2)13(15)16-12-8-6-11(7-9-12)14(3,4)5/h11-12H,1,6-9H2,2-5H3
    • InChI Key: PILKNUBLAZTESB-UHFFFAOYSA-N
    • SMILES: O(C(C(=C)C)=O)C1CCC(CC1)C(C)(C)C

Computed Properties

  • Exact Mass: 224.178
  • Monoisotopic Mass: 224.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • XLogP3: 4.3

Experimental Properties

  • Density: 0.93±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 30.5-31 ºC
  • Boiling Point: 277.3±9.0 ºC (760 Torr),
  • Flash Point: 111.0±16.1 ºC,
  • Refractive Index: 1.4640
  • Solubility: Almost insoluble (0.061 g/l) (25 º C),
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